Cas no 865546-24-3 (N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide)

• Product Name: N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide
• CAS No: 865546-24-3
• MF: C₁₉H₂₁N₃O₃S₂
• MW: 403.518341779709
• CID: 5762860
• PubChem ID: 2137689
• Update Time: 2025-06-15

N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• HMS1427F12
• N-(3-cyanothiophen-2-yl)-4-(N-cyclohexyl-N-methylsulfamoyl)benzamide
• IFLab1_005402
• F1385-0118
• 865546-24-3
• N-(3-cyanothiophen-2-yl)-4-[cyclohexyl(methyl)sulfamoyl]benzamide
• SR-01000012358
• SR-01000012358-1
• AKOS024608496
• IDI1_010805
• Benzamide, N-(3-cyano-2-thienyl)-4-[(cyclohexylmethylamino)sulfonyl]-
• N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide

• Inchi： 1S/C19H21N3O3S2/c1-22(16-5-3-2-4-6-16)27(24,25)17-9-7-14(8-10-17)18(23)21-19-15(13-20)11-12-26-19/h7-12,16H,2-6H2,1H3,(H,21,23)
• InChI Key： MUIBBMJDJUQTSR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C#N)C=CS2)=O)=CC=1)(N(C)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 403.10243389g/mol
• Monoisotopic Mass: 403.10243389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 11.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide

Introduction to N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide (CAS No. 865546-24-3)

N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide, identified by its CAS number 865546-24-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyanothiophene moiety and a cyclohexylmethylsulfamoyl group in its backbone suggests a potential for interactions with biological targets, such as enzymes and receptors. These features are particularly relevant in the context of drug design, where the precise arrangement of atoms can influence binding affinity and selectivity.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes, which are five-membered heterocyclic aromatic compounds containing sulfur, have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyanothiophene unit into the molecular framework of N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide may enhance its pharmacological potential by improving solubility and metabolic stability.

The cyclohexylmethylsulfamoyl group is another critical feature of this compound that contributes to its biological relevance. Sulfamoyl groups are commonly found in pharmaceuticals due to their ability to form hydrogen bonds with biological targets, thereby modulating enzyme activity. The cyclohexylmethyl substituent may further enhance the compound's bioavailability by influencing its solubility and interactions with cellular membranes.

Recent studies have demonstrated the importance of structure-activity relationships (SAR) in the development of novel therapeutic agents. The specific arrangement of functional groups in N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide may play a crucial role in determining its biological efficacy. For instance, the spatial orientation of the cyanothiophene and cyclohexylmethylsulfamoyl groups could influence how the compound interacts with target proteins, potentially leading to improved therapeutic outcomes.

The synthesis of N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the compound's structure and purity.

In the context of drug discovery, N-(3-cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide

The pharmacokinetic properties of N-(3-cyanothiophen-2-yl-4-cyclohexyl(methyl)sulfamoylbenzamide) are also of great interest. Studies have shown that the presence of polar functional groups can influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy.

Emerging research suggests that thiophene derivatives may have applications beyond traditional pharmaceuticals. For example, they have been explored in materials science for their electronic properties and potential use in organic light-emitting diodes (OLEDs). The versatility of N-(Cyanothiophen-2-yl)-4-cyclohexyl(methyl)sulfamoylbenzamide) makes it a compound of interest for interdisciplinary studies.

In conclusion, N-(<0xE1><0xB5><0xA7>) is a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.